Cas no 1805291-16-0 (Ethyl 2-(difluoromethyl)-3-fluoro-6-nitropyridine-5-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-3-fluoro-6-nitropyridine-5-carboxylate
• CAS No: 1805291-16-0
• MF: C₉H₇F₃N₂O₄
• MW: 264.158092737198
• CID: 4885729
• Update Time: 2025-10-29

Ethyl 2-(difluoromethyl)-3-fluoro-6-nitropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-fluoro-6-nitropyridine-5-carboxylate

• Inchi： 1S/C9H7F3N2O4/c1-2-18-9(15)4-3-5(10)6(7(11)12)13-8(4)14(16)17/h3,7H,2H2,1H3
• InChI Key： CKSHFRAISLGNIB-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OCC)=C([N+](=O)[O-])N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 2
• Topological Polar Surface Area: 85

Additional information on Ethyl 2-(difluoromethyl)-3-fluoro-6-nitropyridine-5-carboxylate

Ethyl 2-(difluoromethyl)-3-fluoro-6-nitropyridine-5-carboxylate: A Comprehensive Overview

Ethyl 2-(difluoromethyl)-3-fluoro-6-nitropyridine-5-carboxylate, also known by its CAS number 1805291-16-0, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with multiple functional groups: a difluoromethyl group at position 2, a fluoro group at position 3, a nitro group at position 6, and an ethyl ester group at position 5. These substituents contribute to its distinctive chemical properties and reactivity.

The synthesis of Ethyl 2-(difluoromethyl)-3-fluoro-6-nitropyridine-5-carboxylate involves a series of carefully designed multi-step reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic aromatic substitution. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly production methods for this compound. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most notable applications of this compound is in the field of agrochemistry, where it serves as an intermediate in the synthesis of novel herbicides and insecticides. The presence of the nitro group and fluoro substituents enhances its bioactivity, making it effective against a wide range of agricultural pests. Studies published in the *Journal of Agricultural and Food Chemistry* have highlighted its potential as a lead compound for developing next-generation crop protection agents.

In the pharmaceutical industry, Ethyl 2-(difluoromethyl)-3-fluoro-6-nitropyridine-5-carboxylate has shown promise as an intermediate in the development of anti-inflammatory and anticancer drugs. Its ability to modulate specific cellular pathways has been extensively studied in preclinical models. A recent study in *Nature Communications* demonstrated that derivatives of this compound exhibit selective cytotoxicity against cancer cells, suggesting potential applications in targeted therapy.

From a materials science perspective, this compound has been investigated for its role in the synthesis of advanced polymers and organic semiconductors. The electron-withdrawing nature of the nitro and fluoro groups makes it an ideal candidate for designing materials with tailored electronic properties. Research conducted at the University of California, Berkeley, has explored its use in creating high-performance organic photovoltaic materials.

The structural versatility of Ethyl 2-(difluoromethyl)-3-fluoro-6-nitropyridine-5-carboxylate also lends itself to applications in chemical synthesis as a versatile building block. Its ester functionality allows for easy modification into other functional groups, enabling the creation of diverse derivatives with varying properties. This flexibility has made it a valuable tool in combinatorial chemistry and drug discovery programs.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the presence of multiple electronegative substituents significantly alters the electronic distribution on the pyridine ring, enhancing its reactivity towards nucleophilic attack. These findings have been instrumental in optimizing synthetic routes and improving reaction efficiencies.

In conclusion, Ethyl 2-(difluoromethyl)-3-fluoro-6-nitropyridine-5-carboxylate (CAS No: 1805291-16-0) stands out as a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, combined with cutting-edge research advancements, positions it as a key player in driving innovation in pharmaceuticals, agrochemicals, and materials science.